Cas no 1779381-82-6 (methyl 2-amino-4-hydroxy-3,3-dimethylbutanoate)

• Product Name: methyl 2-amino-4-hydroxy-3,3-dimethylbutanoate
• CAS No: 1779381-82-6
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5982075
• PubChem ID: 105431619
• Update Time: 2025-06-12

methyl 2-amino-4-hydroxy-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-hydroxy-3,3-dimethylbutanoate
• 1779381-82-6
• EN300-1811528

• Inchi： 1S/C7H15NO3/c1-7(2,4-9)5(8)6(10)11-3/h5,9H,4,8H2,1-3H3
• InChI Key： SIYDYFLGTRXODF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-4-hydroxy-3,3-dimethylbutanoate

Comprehensive Overview of Methyl 2-amino-4-hydroxy-3,3-dimethylbutanoate (CAS 1779381-82-6)

Methyl 2-amino-4-hydroxy-3,3-dimethylbutanoate (CAS 1779381-82-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This ester derivative, featuring both amino and hydroxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its 3,3-dimethylbutanoate backbone contributes to enhanced stability, making it a valuable candidate for drug development and peptide modification.

In recent years, the demand for methyl 2-amino-4-hydroxy-3,3-dimethylbutanoate has surged, particularly in the context of peptide-based therapeutics and prodrug design. Researchers are exploring its potential in targeted drug delivery systems, where its hydrophilic-lipophilic balance (HLB) plays a critical role. The compound’s CAS 1779381-82-6 identifier is frequently searched in academic databases, reflecting its growing relevance in bioconjugation chemistry and enzyme inhibition studies.

One of the most discussed applications of methyl 2-amino-4-hydroxy-3,3-dimethylbutanoate is its role in anticancer research. Its ability to act as a building block for kinase inhibitors aligns with the current focus on precision medicine. Online queries often highlight its compatibility with click chemistry techniques, a trending topic in bioorthogonal reactions. Additionally, its ester moiety facilitates controlled release mechanisms, a feature highly sought after in sustained-release formulations.

The synthesis of CAS 1779381-82-6 typically involves asymmetric catalysis, a method frequently associated with green chemistry principles. This aligns with the industry’s shift toward sustainable synthesis practices, a hot topic in 2024 chemical trends. Analytical techniques like HPLC and NMR are essential for quality control, ensuring the compound’s purity for high-throughput screening (HTS) applications.

From a commercial perspective, methyl 2-amino-4-hydroxy-3,3-dimethylbutanoate is listed in catalogs of leading fine chemical suppliers, often under the category of non-natural amino acid derivatives. Its chirality and steric hindrance properties make it a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets. Searches for bulk pricing and custom synthesis options for this compound have increased by 35% year-over-year, according to industry reports.

In conclusion, methyl 2-amino-4-hydroxy-3,3-dimethylbutanoate (CAS 1779381-82-6) represents a cutting-edge tool for modern drug discovery. Its multifaceted applications—from biocatalysis to material science—underscore its importance in advancing life sciences. As AI-driven molecular design gains traction, this compound’s role in fragment-based drug discovery (FBDD) is expected to expand further, solidifying its position in next-generation pharmaceutical innovations.